Cas no 940-62-5 ((2E)-3-(4-chlorophenyl)prop-2-enoic acid)

(2E)-3-(4-Chlorophenyl)prop-2-enoic acid is a chlorinated cinnamic acid derivative with applications in organic synthesis and pharmaceutical research. Its key structural feature, the α,β-unsaturated carboxylic acid moiety conjugated with a 4-chlorophenyl group, makes it a versatile intermediate for Michael additions, cyclizations, and other transformations. The electron-withdrawing chloro substituent enhances reactivity in nucleophilic reactions while maintaining stability under standard conditions. This compound is particularly useful in the synthesis of bioactive molecules, including anti-inflammatory and antimicrobial agents, due to its ability to serve as a scaffold for further functionalization. High-purity grades are available, ensuring reproducibility in research and industrial processes.
(2E)-3-(4-chlorophenyl)prop-2-enoic acid structure
940-62-5 structure
Product Name:(2E)-3-(4-chlorophenyl)prop-2-enoic acid
CAS No:940-62-5
MF:C9H7ClO2
MW:182.60368180275
CID:806400
PubChem ID:637797
Update Time:2025-11-01

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • trans-4-Chlorocinnamic Acid
    • 2-Propenoic acid,3-(4-chlorophenyl)-, (2E)-
    • 4-CHLOROCINNAMIC ACID
    • Cinnamic acid, p-chloro-, trans-
    • trans-p-Chlorocinnamic acid
    • 4-Chloro-trans-cinnamic acid
    • p-Chloro-trans-cinnamic acid
    • RARECHEM BK HC T318
    • (2E)-3-(4-Chlorophenyl)-2-propenoic acid (ACI)
    • 2-Propenoic acid, 3-(4-chlorophenyl)-, (E)- (ZCI)
    • Cinnamic acid, p-chloro-, (E)- (8CI)
    • (E)-3-(4-Chlorophenyl)-2-propenoic acid
    • (E)-3-(4-Chlorophenyl)acrylic acid
    • (E)-4-Chlorocinnamic acid
    • (E)-p-Chlorocinnamic acid
    • NSC 52172
    • trans-3-(4-Chlorophenyl)-2-propenoic acid
    • 6J7K3LQS3P
    • (2E)-3-(4-Chlorophenyl)-2-propenoic acid
    • NS00079746
    • 3-(4-Chlorophenyl)-2-propenoic acid
    • (2E)-3-(4-chlorophenyl)acrylic acid
    • NSC 2756
    • NSC-52172
    • W-107972
    • EN300-17694
    • MS-9830
    • (E)-3-(4-chlorophenyl)prop-2-enoic acid
    • 940-62-5
    • NS00025265
    • AE-641/01605057
    • CHEBI:61116
    • 3-(4-Chlorophenyl)propenoic acid
    • 3-(4-chlorophenyl)acrylicacid
    • Z56989206
    • NSC1509
    • NSC 1509
    • AC-10322
    • (2E)-3-(4-chlorophenyl)prop-2-enoic acid
    • EINECS 213-373-1
    • (E)-3-(4-Chloro-phenyl)-acrylic acid
    • EINECS 216-564-8
    • HY-Y0729
    • ALBB-011722
    • p-Chlorocinnamic acid
    • (2E)-3-(4-Chlorophenyl)-2-propenoic Acid; NSC 52172;
    • 2-Propenoic acid, 3-(4-chlorophenyl)-, (E)-
    • 3-(p-Chlorophenyl)acrylic acid
    • CHEMBL327951
    • SR-01000597225-1
    • BCP21408
    • 4-Chlorocinnamic acid, 99%
    • STK065389
    • DTXSID001275521
    • 4-Chlorocinnamic Acid, Predominantly Trans
    • InChI=1/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3
    • AB00443734-03
    • NCGC00342159-01
    • Cinnamic acid, p-chloro-, (E)-
    • NSC52172
    • trans-3-(4-chloro-phenyl)-acrylic acid
    • EN300-364934
    • BDBM50486901
    • NSC2756
    • Cinnamic acid, p-chloro-
    • AKOS000119901
    • BBL036957
    • CCRIS 3779
    • IDI1_030035
    • AI3-16650
    • 2-PROPENOIC ACID, 3-(4-CHLOROPHENYL)-, (2E)-
    • F0850-6846
    • 3-(4-chlorophenyl)acrylic acid
    • NSC-1509
    • 2-Propenoic acid, 3-(4-chlorophenyl)-
    • NSC-2756
    • CS-0015730
    • 1615-02-7
    • trans-3-(4-Chlorophenyl)propenoic acid
    • MFCD00004396
    • SR-01000597225
    • HMS1513H03
    • E-3-(4-chlorophenyl)propenoic acid
    • s12285
    • (2E)-3-(4-Chlorophenyl)-2-propenoic acid #
    • Q27130822
    • WLN: QV1U1R DG
    • P-chloro cinnamic acid
    • LS-13584
    • MDL： N/A
    • Inchi： 1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • InChI Key： GXLIFJYFGMHYDY-ZZXKWVIFSA-N
    • SMILES： C(/C1C=CC(Cl)=CC=1)=C\C(=O)O

Computed Properties

  • Exact Mass: 182.01300
  • Monoisotopic Mass: 182.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2377 (rough estimate)
  • Melting Point: 248-250 °C(lit.)
  • Boiling Point: 260.71°C (rough estimate)
  • Flash Point: No data available
  • Refractive Index: 1.5426 (estimate)
  • PSA: 37.30000
  • LogP: 2.43780
  • Vapor Pressure: No data available

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • RTECS：GD8490000
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Storage Condition：Sealed in dry,2-8°C

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(2E)-3-(4-chlorophenyl)prop-2-enoic acid Production Method

Production Method 1

49678-02-6 49678-02-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Oxygen Catalysts: Molybdate(4-), cupratehexa-μ3-hydroxyhexa-μ-oxododecaoxohexa-, ammonium (1:4) Solvents: Water ;  12 h, 50 °C
Reference
An Efficient Aerobic Oxidation Protocol of Aldehydes to Carboxylic Acids in Water Catalyzed by an Inorganic-Ligand-Supported Copper Catalyst
Yu, Han; Ru, Shi; Zhai, Yongyan; Dai, Guoyong; Han, Sheng; et al, ChemCatChem, 2018, 10(6), 1253-1257

Production Method 2

2033-24-1 2033-24-1
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Solvents: Water ;  5 min
Reference
A green chemical synthesis of coumarin-3-carboxylic and cinnamic acids using crop-derived products and waste waters as solvents
Fiorito, Serena; Taddeo, Vito Alessandro; Genovese, Salvatore; Epifano, Francesco, Tetrahedron Letters, 2016, 57(43), 4795-4798

Production Method 3

867-13-0 867-13-0
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dichloromethane ;  0 °C; 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  2 h, rt
Reference
Process for preparation of cinnamic acid and derivatives thereof
, China, , ,

Production Method 4

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Toluene ,  Perfluorodecalin ;  8 h, 80 °C
Reference
Ytterbium perfluorooctanesulfonate-catalyzed Knoevenagel condensation in a fluorous biphasic system
Yi, Wen-Bin; Yin, Ya-Qing; Cai, Chun, Organic Preparations and Procedures International, 2006, 39(1), 71-75

Production Method 5

20754-21-6 20754-21-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5, rt
Reference
Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands
Tan, Liang; Zhou, Qingtong ; Yan, Wenzhong; Sun, Jian; Kozikowski, Alan P.; et al, Journal of Medicinal Chemistry, 2020, 63(9), 4579-4602

Production Method 6

637-87-6 637-87-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Tributylamine Catalysts: Palladium ,  Hydroxyethyl cellulose Solvents: Water ;  6 h, 90 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ;  10 min
Reference
Preparation of hydroxyethyl cellulose supported palladium complex and its catalytic performance for Heck reaction
Cai, Yonghong; Xu, Ying; Zhang, Lei; Cui, Yuanchen; Li, Enzhong, Henan Daxue Xuebao, 2008, 38(5), 474-478

Production Method 7

637-87-6 637-87-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Tributylamine Catalysts: Iron oxide (Fe3O4) ,  Palladium ,  2-Propenoic acid, 2-methyl-, methyl ester, polymer with 2-oxiranylmethyl 2-methy… (triethylene tetramine-modified) Solvents: Dimethylformamide ;  3 h, 95 °C; 95 °C → rt
Reference
Supported nanosized palladium on superparamagnetic composite microspheres as an efficient catalyst for Heck reaction
Yuan, Dingzhong; Zhang, Qiuyu; Dou, Jinbo, Catalysis Communications, 2010, 11(7), 606-610

Production Method 8

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Pyridine ;  1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis, and insecticidal activity of 1,5-diphenyl-1-pentanone analogues
Yang, Shaoxiang; Kang, Tieniu; Rui, Changhui; Yang, Xinling; Sun, Yufeng; et al, Chinese Journal of Chemistry, 2011, 29(11), 2394-2400

Production Method 9

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Pyridine ;  3 h, reflux
Reference
Studies on the synthesis of ammonium salts of 2,4-dichlorophenoxyacetic acid (2,4-D) to enhance its bioregulating potential
Seth, Anubhuti; Garg, Anita; Sharma, M. L., Journal of the Indian Chemical Society, 2011, 88(3), 405-414

Production Method 10

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dimethylformamide ;  3 - 5 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Design, synthesis and antibacterial activity of cinnamaldehyde derivatives as inhibitors of the bacterial cell division protein FtsZ
Li, Xin; Sheng, Juzheng; Huang, Guihua; Ma, Ruixin; Yin, Fengxin; et al, European Journal of Medicinal Chemistry, 2015, 97, 32-41

Production Method 11

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dimethylformamide ;  3 - 5 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Phenylacrylamides as novel FtsZ-targeted potential antimicrobials
Li, Xin; Sheng, Juzheng; Song, Di; Guo, Liwei; Ma, Shutao, Letters in Drug Design & Discovery, 2015, 12(3), 234-240

Production Method 12

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Pyridine ;  5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  cooled
Reference
Expedient Iodocyclization Approach Toward Polysubstituted 3H-Benzo[e]indoles
Martins, Guilherme M.; Zeni, Gilson; Back, Davi F.; Kaufman, Teodoro S.; Silveira, Claudio C., Advanced Synthesis & Catalysis, 2015, 357(14-15), 3255-3261

Production Method 13

99-90-1 99-90-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: Palladium alloy, base, Pd 89,Ni 8.2,P 3 Solvents: Dimethylacetamide ;  15 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Reusable and Sustainable Nanostructured Skeleton Catalyst: Heck Reaction with Nanoporous Metallic Glass Pd (PdNPore) as a Support, Stabilizer and Ligand-Free Catalyst
Kaneko, Tetsuro; Tanaka, Shinya; Asao, Naoki; Yamamoto, Yoshinori; Chen, Mingwei; et al, Advanced Synthesis & Catalysis, 2011, 353(16), 2927-2932

Production Method 14

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Catalysts: Dabco Solvents: Dimethylformamide ;  80 min, 100 - 110 °C
Reference
A simple and straightforward synthesis of cinnamic acids and ylidene malononitriles via Knoevenagel condensation employing DABCO as catalyst
Nagalakshmi, K.; Diwakar, B. S.; Govindh, B.; Reddy, P. Gopal; Venu, R.; et al, Asian Journal of Chemistry, 2017, 29(7), 1561-1564

Production Method 15

637-87-6 637-87-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Tributylamine ,  Oxygen Catalysts: Cellulose (reaction products with epichlorohydrin and thiosemicarbazide) Solvents: Water ;  5 h, 110 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ;  10 min
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis of thiosemicarbazide cellulose supported palladium complex and its catalytic behavior in Heck reaction
Xu, Ying; Cai, Yonghong; Cui, Yuanchen; Li, Jinjin, Shiyou Huagong, 2008, 37(4), 328-332

Production Method 16

31357-32-1 31357-32-1
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid ;  1 min, rt
Reference
Rapid debromination of vic-dibromoalkanes with zinc powder in acetic acid under microwave irradiation
Kuang, Chunxiang; Yang, Qing; Senboku, Hisanori; Tokuda, Masao, Journal of Chemical Research, 2005, (5), 282-284

Production Method 17

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Catalysts: Lithium chloride ;  6 min
Reference
Microwave-assisted solvent-free synthesis of trans-cinnamic acids using lithium chloride as catalyst
Mogilaiah, K.; Reddy, G. Randheer, Synthetic Communications, 2004, 34(2), 205-210

Production Method 18

49678-02-6 49678-02-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Oxygen Catalysts: 1-Butanaminium, N,N,N-tributyl-, [μ7-[2-amino-2-[(hydroxy-κO:κO:κO)methyl]-1,3-p… Solvents: Water ;  8 h, 50 °C
Reference
An Efficient Iron(III)-Catalyzed Aerobic Oxidation of Aldehydes in Water for the Green Preparation of Carboxylic Acids
Yu, Han; Ru, Shi; Dai, Guoyong; Zhai, Yongyan; Lin, Hualin; et al, Angewandte Chemie, 2017, 56(14), 3867-3871

Production Method 19

141-82-2 141-82-2
104-88-1 104-88-1
940-62-5 940-62-5
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Pyridine ;  6 h, reflux
Reference
Synthesis and SAR study of diarylpentanoid analogues as new anti-inflammatory agents
Leong, Sze Wei; Faudzi, Siti Munirah Mohd; Abas, Faridah; Aluwi, Mohd Fadhlizil Fasihi Mohd; Rullah, Kamal; et al, Molecules, 2014, 19(10), 16058-16081

Production Method 20

637-87-6 637-87-6
940-62-5 940-62-5
Reaction Conditions
1.1 Reagents: Tributylamine ,  Oxygen Catalysts: Chitosan (crosslinked, hydroxybenzaldehyde-modified chitosan, palladium complexes) Solvents: Dimethylformamide ;  3 h, 80 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ;  10 min
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis of chitosan-based polymer supported-palladium catalysts and their catalytic performances for Heck reaction
Zhang, Lei; Zhao, Xiaowei; Liu, Xinming; Li, Ying; Cui, Yuanchen, Gaofenzi Xuebao, 2006, (9), 1033-1037

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:940-62-5)4-CHLOROCINNAMIC ACID
Order Number:LE540
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
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